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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the implementation of the Cotapp
(Cognitive Task Application) test in school-based research settings. The document outlines the
necessary protocols for test administration, data collection, and analysis, and includes
visualizations to facilitate understanding of the experimental workflow and the cognitive
domains assessed by the test.

The Cotapp is a computerized assessment tool designed to measure attention, information
processing, and executive functions in children aged 6 to 12 years.[1][2][3][4] Its gamified
nature makes it engaging for children, and the short administration time of approximately 35-40
minutes is well-suited for the school environment.[1][2][3] The test is adaptive to the child's
pace, making it suitable for a wide range of cognitive abilities.[2][3]

Core Cognitive Domains Assessed

The Cotapp provides a detailed profile of a child's cognitive strengths and weaknesses across
several key domains:
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 Information Processing Speed: The speed at which a child can perceive, process, and
respond to information.

 Attention: The ability to selectively concentrate on a task while ignoring distractions.
o Executive Functions: A set of higher-order cognitive processes that include:
o Working Memory: The ability to hold and manipulate information in mind.
o Inhibition: The ability to control impulsive responses.
o Cognitive Flexibility: The ability to switch between different tasks or mental sets.
Application in School-Based Research
The Cotapp is a valuable tool for various research applications in an educational context:

» Understanding Neurodevelopmental Disorders: Investigating the cognitive profiles of children
with conditions such as ADHD and autism spectrum disorder.[3]

o Evaluating Educational Interventions: Assessing the impact of specific teaching strategies or
programs on cognitive development.

« Investigating the Cognitive Underpinnings of Academic Skills: Exploring the relationship
between executive functions, attention, and academic performance in subjects like
mathematics and reading.[5]

e Longitudinal Studies: Tracking cognitive development over time and identifying early
predictors of learning difficulties.

Quantitative Data Summary

The Cotapp generates 22 basic and 46 specialized parameters, providing a rich dataset for
quantitative analysis.[6][7][8][9] For the purpose of school-based research, key performance
indicators can be summarized as follows:
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Cognitive Domain

Cotapp Subtest
(Block)

Key Parameters

Description

Simple Processing

Speed

Block 1: Simple
Reaction Time

Mean Reaction Time
(ms), Standard
Deviation of Reaction

Time

Measures the time
taken to respond to a
single, predictable

stimulus.[6]

Complex Processing

Block 2: Choice

Mean Reaction Time

(ms), Percentage of

Measures the time
taken to respond to

one of two or more

Speed Reaction Time o o
Correct Responses stimuli, requiring a
decision.[6]
Number of Omissions,  Measures the ability to
Sustained Attention Block 3: Vigilance Number of maintain focus over a
Commissions prolonged period.
Measures the ability to
Interference Score
o Block 4: Interference suppress a prepotent
Inhibition (Incongruent RT -

Control

Congruent RT)

but incorrect

response.[6]

Working Memory

Block 5: N-Back Task

Accuracy (d-prime),
Mean Reaction Time

for correct responses

Measures the ability to
hold and update

information in mind.

Cognitive Flexibility

Block 6: Set-Shifting

Switching Cost
(Switch Trial RT -
Non-Switch Trial RT)

Measures the ability to
flexibly switch
between different task

rules.

Planning and

Problem-Solving

Block 7: Tower of

London

Number of moves,

Planning time

Measures the ability to
plan a sequence of
actions to achieve a

goal.

Experimental Protocols
Participant Recruitment and Screening
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« Inclusion Criteria: Children aged 6-12 years enrolled in the participating school.[1]

o Exclusion Criteria: Children with uncorrected visual or hearing impairments, or motor
impairments that would prevent them from using a computer keyboard.

o Informed Consent: Obtain written informed consent from parents or legal guardians and
assent from the child.

» Ethical Approval: Ensure the study protocol is approved by the relevant Institutional Review
Board (IRB) or ethics committee.

Test Environment and Materials

e Location: A quiet, well-lit, and distraction-free room within the school.[2][3][10]

e Equipment: A laptop or desktop computer with a stable internet connection and the Cotapp
software installed.[3]

o Materials:

o Cotapp manual and test license.

[¢]

External mouse (recommended).

[e]

Stickers for the 'yes' (green) and 'no’ (red) keys on the keyboard to aid the child's
response.[6]

[e]

Cotapp observation form to record behavioral observations during the test.[3][10]

o

A printed diploma to give to the child after completion of the test.[11]

Test Administration Procedure

o Establish Rapport: Greet the child and explain the activity in simple, child-friendly terms.
Emphasize that it is a game-like task and not a test they can "fail."

 Instructions: The Cotapp software provides standardized, on-screen instructions presented
by the character 'Cotapp'.[1][6] The test administrator should read these instructions aloud to
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the child.

e Practice Trials: Each of the seven subtests begins with practice trials to ensure the child
understands the task before the scored trials begin.[2][3][10]

o Test Progression: The test is self-paced; the next trial is presented only after the child
responds to the previous one.[2][3] The entire test is divided into seven blocks.[1][2][3][6][10]

o Administrator's Role: The test administrator should sit slightly behind the child to observe
their behavior without being intrusive.[2][3][10] The administrator provides coaching only
when necessary, following the standardized coaching guidelines in the Cotapp manual.[11]

o Breaks: The test automatically saves progress, allowing for short breaks between blocks if
needed.[2][3][10]

o Data Collection: The Cotapp software automatically records all performance data. The
administrator should also complete the observation form, noting any signs of fatigue,
frustration, or off-task behavior.[3][10]

o Debriefing: After the test, praise the child for their effort and offer them the printed diploma.
[11]

Visualizations
Experimental Workflow

The following diagram illustrates the logical flow of a school-based research study
implementing the Cotapp test.
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Cotapp School-Based Research Workflow
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Cotapp School-Based Research Workflow
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Logical Relationships of Cognitive Domains

This diagram illustrates the hierarchical relationship between the core cognitive domains
measured by the Cotapp and their influence on higher-order cognitive functions and academic

achievement.

Cotapp Cognitive Domains and Academic Outcomes

Core Cognitive Functions (Cotapp Measures)
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N 7
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Cotapp Cognitive Domains and Academic Outcomes

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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